Cas no 3704-09-4 (Mibolerone)

Mibolerone Properties

Names and Identifiers

• Mibolerone
• 7a,17a-Dimethyl-19-nortestosterone
• MIBOLERONE CONTROLLED SUBSTANCE CIII, USP STANDARD
• (7R,8R,9S,10R,13S,14S,17S)-17-hydroxy-7,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• [3H]-Mibolerone
• Cheque
• Miboleron
• Mibolerona
• Miboleronum
• 17-.beta.-hydroxy-7,17-dimethylestr-4-en-3-one
• [3H]MIB
• Estr-4-en-3-one, 17-hydroxy-7,17-dimethyl-, (7.alpha.,17.beta.)-
• MIBOLERONE [MART.]
• mobilerone
• Estr-4-en-3-one, 17-hydroxy-7,17-dimethyl-, (7-alpha,17-beta)-
• U-10997
• D05025
• U 10997
• SCHEMBL565277
• MIBOLERONE [USAN]
• Cheque (Veterinary)
• 7alpha-17alpha-dimethyl-19-nortestosterone
• 17beta-Hydroxy-7alpha,17-dimethylestr-4-en-3-one
• NSC-72260
• NSC72260
• Miboleronum [INN-Latin]
• U-10-997
• Estr-4-en-3-one, 17-beta-hydroxy-7-alpha,17-dimethyl-
• MIBOLERONE (USP MONOGRAPH)
• NCGC00253603-01
• Cheque Drops
• Miboleronum (INN-Latin)
• MIBOLERONE [MI]
• 17.beta.-Hydroxy-7.alpha.,17-dimethylestr-4-en-3-one
• CAS-3704-09-4
• Mibolerone (USAN:USP:INN:BAN)
• PTQMMNYJKCSPET-OMHQDGTGSA-N
• Mibolerona (INN-Spanish)
• Estr-4-en-3-one, 17-hydroxy-7,17-dimethyl-, (7.beta.,8.epsilon.,9.beta.,10.alpha.,13.alpha.,14.beta.,17.alpha.)-
• Q6827784
• GTPL2859
• 19-Nortestosterone, 7alpha,17-dimethyl-
• 7alpha,17alpha-Dimethyl-17beta-hydroxyestr-4-en-3-one
• CHEMBL425863
• Estr-4-en-3-one, 17-hydroxy-7,17-dimethyl-, (7alpha,17beta)-
• NS00030147
• MIBOLERONE [INN]
• MIBOLERONE CIII (USP-RS)
• 7alpha,17-Dimethyl-19-nortestosterone
• Cheque Medicated Dog Food
• 17-beta-Hydroxy-7-alpha,17-dimethylestr-4-en-3-one
• 7-alpha-17-alpha-Dimethyl-19-nortestosterone
• DTXCID2016489
• MIBOLERONE (MART.)
• 3704-09-4
• Mibolerone (1.0 mg/mL in Acetonitrile)
• Mibolerone ciii
• UNII-9OGY4BOR8D
• DTXSID4036489
• 17,17-dimethyl-19-nortestosterone
• CDB 904
• [3H]mibolerone
• EINECS 223-046-5
• U-10,997
• BRN 5565683
• 7-.alpha.-17-.alpha.-Dimethyl-19-nortestosterone
• 7.alpha.,17.alpha.-Dimethyl-19-nortestosterone
• NSC 72260
• MIBOLERONE [USP MONOGRAPH]
• Mibolerone [USAN:USP:INN:BAN]
• Tox21_113738
• Mibolerona [INN-Spanish]
• GTPL3456
• DB11429
• Mibolerone (USP/INN)
• MIBOLERONE [GREEN BOOK]
• BDBM26258
• (7alpha,17beta)-17-hydroxy-7,17-dimethylestr-4-en-3-one
• Estr-4-en-3-one, 17beta-hydroxy-7alpha,17-dimethyl-
• Estr-4-en-3-one,17-dimethyl-, (7.alpha.,17.beta.)-
• 17-beta-hydroxy-7,17-dimethylestr-4-en-3-one
• 7alpha,17alpha-Dimethyl-19-nortestosterone
• MIBOLERONE CIII [USP-RS]
• 7.alpha.,17-Dimethyl-19-nortestosterone
• CHEBI:34849
• Dihydrolone
• 9OGY4BOR8D
• (1S,2R,9R,10R,11S,14S,15S)-14-hydroxy-9,14,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
• Matenon
• +Expand

• InChIKey： PTQMMNYJKCSPET-OMHQDGTGSA-N
• Inchi： 1S/C20H30O2/c1-12-10-13-11-14(21)4-5-15(13)16-6-8-19(2)17(18(12)16)7-9-20(19,3)22/h11-12,15-18,22H,4-10H2,1-3H3/t12-,15+,16-,17+,18-,19+,20+/m1/s1
• SMILES： [C@@]12([H])CC[C@](C)(O)[C@@]1(C)CC[C@]1([H])[C@@]3([H])CCC(=O)C=C3C[C@@H](C)[C@@]21[H]

Computed Properties

• Exact Mass: 302.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 302.224580195g/mol
• Heavy Atom Count: 22
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 4.12520
• PSA: 37.30000
• Refractive Index: 1.4980 (estimate)
• Boiling Point: 383.47°C (rough estimate)
• Melting Point: 168-171°C
• Density: 1.0434 (rough estimate)